Cas no 1176627-58-9 (1-Cyclopropanecarbonylpiperidine-4-carbonitrile)

• Product Name: 1-Cyclopropanecarbonylpiperidine-4-carbonitrile
• CAS No: 1176627-58-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5333111
• Update Time: 2025-06-08

1-Cyclopropanecarbonylpiperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropanecarbonylpiperidine-4-carbonitrile

• Inchi： 1S/C10H14N2O/c11-7-8-3-5-12(6-4-8)10(13)9-1-2-9/h8-9H,1-6H2
• InChI Key： ROCBWUINXNCIKA-UHFFFAOYSA-N
• SMILES： N1(C(C2CC2)=O)CCC(C#N)CC1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-Cyclopropanecarbonylpiperidine-4-carbonitrile

Recent Advances in the Study of 1-Cyclopropanecarbonylpiperidine-4-carbonitrile (CAS: 1176627-58-9): A Promising Compound in Chemical Biology and Pharmaceutical Research

1-Cyclopropanecarbonylpiperidine-4-carbonitrile (CAS: 1176627-58-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and piperidine moieties, has shown potential in various therapeutic applications, including as a building block for drug discovery and as a modulator of biological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating diseases such as cancer and neurological disorders.

The synthesis of 1-Cyclopropanecarbonylpiperidine-4-carbonitrile has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly improves yield and purity, making it more accessible for large-scale pharmaceutical applications. The study also highlighted the compound's stability under various physiological conditions, a critical factor for its potential use in drug formulations.

Pharmacological investigations have revealed that 1-Cyclopropanecarbonylpiperidine-4-carbonitrile exhibits promising activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a 2022 study demonstrated its efficacy in reducing cytokine production in vitro, suggesting potential applications in autoimmune diseases. Additionally, preliminary in vivo studies have shown that the compound can cross the blood-brain barrier, opening avenues for research in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the context of cancer research, 1-Cyclopropanecarbonylpiperidine-4-carbonitrile has been explored for its role in modulating apoptosis and cell cycle progression. A 2023 preprint on bioRxiv reported that the compound induces apoptosis in certain cancer cell lines by targeting the PI3K/AKT pathway, a well-known oncogenic signaling cascade. These findings are particularly significant given the ongoing search for novel PI3K inhibitors with improved selectivity and reduced side effects.

Despite these promising results, challenges remain in the development of 1-Cyclopropanecarbonylpiperidine-4-carbonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its biological activity make it a compelling candidate for future drug development efforts.

In conclusion, 1-Cyclopropanecarbonylpiperidine-4-carbonitrile (CAS: 1176627-58-9) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from anti-inflammatory therapies to oncology. Continued research into its mechanisms of action and optimization of its pharmacological profile will be essential to unlock its full therapeutic potential. The recent advancements in its synthesis and biological evaluation underscore its importance as a focal point in contemporary chemical biology and pharmaceutical research.